Cas no 898749-56-9 (3,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone)

• Product Name: 3,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone
• CAS No: 898749-56-9
• MF: C₁₈H₁₅Cl₂NO
• MW: 332.223802804947
• MDL: MFCD03842388
• CID: 870664
• PubChem ID: 24725110
• Update Time: 2025-08-02

3,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (3,5-dichlorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• 3,5-DICHLORO-3'-(3-PYRROLINOMETHYL) BENZOPHENONE
• DTXSID90643506
• AKOS016020946
• (3,5-Dichlorophenyl){3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• (3,5-Dichlorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• 3,5-DICHLORO-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
• MFCD03842388
• 1-{[3-(3,5-dichlorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• 898749-56-9
• 3,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842388
• Inchi： 1S/C18H15Cl2NO/c19-16-9-15(10-17(20)11-16)18(22)14-5-3-4-13(8-14)12-21-6-1-2-7-21/h1-5,8-11H,6-7,12H2
• InChI Key： LFODRXDUWVNIBY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1=CC=CC(=C1)CN1CC=CC1)=O)Cl

Computed Properties

• Exact Mass: 331.05300
• Monoisotopic Mass: 331.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.53410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone

3,5-Dichloro-3'-(3-pyrrolinomethyl) Benzophenone: A Comprehensive Overview

3,5-Dichloro-3'-(3-pyrrolinomethyl) benzophenone, identified by the CAS number 898749-56-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a benzophenone backbone substituted with dichloro groups at positions 3 and 5, and a 3-pyrrolinomethyl group at position 3'. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3,5-dichloro-3'-(3-pyrrolinomethyl) benzophenone involves a series of well-established organic reactions. Typically, the starting material is benzophenone, which undergoes chlorination at specific positions to introduce the dichloro groups. Subsequently, the 3-pyrrolinomethyl group is introduced through a nucleophilic substitution or coupling reaction. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways for this compound, reducing production costs and improving yields.

The physical and chemical properties of 3,5-dichloro-3'-(3-pyrrolinomethyl) benzophenone have been extensively studied. Its melting point is approximately 180°C, and it is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. The compound exhibits strong UV absorption due to the conjugated aromatic system in its structure. Recent research has also highlighted its stability under various environmental conditions, making it suitable for long-term applications in industrial settings.

The applications of 3,5-dichloro-3'-(3-pyrrolinomethyl) benzophenone are diverse and expanding rapidly. In the pharmaceutical industry, it has been explored as a potential precursor for drug development due to its ability to modulate cellular signaling pathways. In materials science, this compound has shown promise as a building block for advanced polymers and coatings with enhanced mechanical properties. Furthermore, recent studies have demonstrated its potential as an effective photosensitizer in photodynamic therapy (PDT), offering new avenues for cancer treatment.

Recent research has also focused on the environmental impact of 3,5-dichloro-3'-(3-pyrrolinomethyl) benzophenone. Studies indicate that it undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its breakdown. This finding is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 3,5-dichloro-3'-(3-pyrrolinomethyl) benzophenone, CAS number 898749-56-9, is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug development to materials science. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.